2-((3-(4-methylbenzyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(4H-1,2,4-triazol-3-yl)acetamide

• IUPAC Name: 2-[3-[(4-methylphenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1H-1,2,4-triazol-5-yl)acetamide
• InChI: InChI=1S/C20H18N6O2S/c1-13-6-8-14(9-7-13)10-26-18(28)15-4-2-3-5-16(15)23-20(26)29-11-17(27)24-19-21-12-22-25-19/h2-9,12H,10-11H2,1H3,(H2,21,22,24,25,27)
• InChI Key: VBONXCZORCKMAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N=C2SCC(=O)NC4=NC=NN4
• Molecular Formula: C20H18N6O2S
• Molecular Weight: 406.5 g/mol

Description

2-((3-(4-methylbenzyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(4H-1,2,4-triazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H18N6O2S and its molecular weight is 406.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Research on quinazolinone derivatives, such as the synthesis of new pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles, has demonstrated potential antibacterial activity against various bacterial strains. These compounds were synthesized through condensation reactions and evaluated for their structural integrity through spectral analysis. The antibacterial properties were assessed against pathogens like S.aureus and E.coli, showcasing the potential of quinazolinone derivatives in contributing to the development of new antibacterial agents (Singh et al., 2010).

Anti-inflammatory and Analgesic Activities

Several studies have focused on the synthesis of quinazolinone derivatives with potential anti-inflammatory and analgesic activities. One study synthesized substituted azetidinonyl and thiazolidinonyl quinazolinones, which showed significant anti-inflammatory effects in experimental models, indicating these compounds' potential in developing new anti-inflammatory and analgesic drugs (Bhati, 2013).

Antitumor Activity

Quinazolinone derivatives have also been explored for their antitumor activities. A study involving the synthesis and evaluation of 3-benzyl-substituted-4(3H)-quinazolinones revealed broad-spectrum antitumor activity, suggesting these compounds as potential candidates for cancer therapy. Molecular docking studies supported their mechanism of action, highlighting their efficacy against various cancer cell lines (Al-Suwaidan et al., 2016).